Cas no 107842-57-9 (5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole)
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole is a heterocyclic pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features—including the amino and cyano functional groups—enhance reactivity, making it a versatile intermediate for constructing complex molecules. The 3-chlorophenyl substituent contributes to its potential as a precursor in medicinal chemistry, particularly in the development of bioactive compounds. The methyl group at the 3-position further stabilizes the pyrazole core, improving handling and storage properties. This compound is valued for its well-defined purity and consistent performance in synthetic applications, supporting its use in high-precision chemical transformations.
107842-57-9 structure
Product Name:5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
CAS No:107842-57-9
MF:C11H9ClN4
MW:232.66896033287
MDL:MFCD11053835
CID:857586
PubChem ID:46738948
Update Time:2025-06-09
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
- 5-AMINO-4-CYANO-1-(3-CHLOROPHENYL)-3-METHYLPYRAZOLE
- 5-amino-1-(3-chlorophenyl)-3-methylpyrazole-4-carbonitrile
- CS-0211025
- MFCD11053835
- BS-25730
- DTXSID90674592
- 107842-57-9
- AKOS015854689
- 5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole
-
- MDL: MFCD11053835
- Inchi: 1S/C11H9ClN4/c1-7-10(6-13)11(14)16(15-7)9-4-2-3-8(12)5-9/h2-5H,14H2,1H3
- InChI Key: TWLRGDZGFAVMSQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(=C(C#N)C(C)=N1)N
Computed Properties
- Exact Mass: 232.05200
- Monoisotopic Mass: 232.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- PSA: 67.63000
- LogP: 2.86918
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002655-5g |
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile |
107842-57-9 | 95% | 5g |
$492.48 | 2023-09-04 | |
| TRC | A596110-100mg |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole |
107842-57-9 | 100mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A596110-250mg |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole |
107842-57-9 | 250mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A596110-500mg |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole |
107842-57-9 | 500mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A596110-1g |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole |
107842-57-9 | 1g |
$ 275.00 | 2022-06-08 | ||
| Chemenu | CM188809-5g |
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile |
107842-57-9 | 95% | 5g |
$426 | 2021-08-05 | |
| abcr | AB273076-1 g |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole; 98% |
107842-57-9 | 1g |
€212.20 | 2022-03-03 | ||
| abcr | AB273076-5 g |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole; 98% |
107842-57-9 | 5g |
€755.80 | 2022-03-03 | ||
| Chemenu | CM188809-5g |
5-Amino-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile |
107842-57-9 | 95% | 5g |
$426 | 2023-02-03 | |
| TRC | A596110-1000mg |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole |
107842-57-9 | 1g |
$ 333.00 | 2023-04-19 |
5-Amino-4-cyano-1-(3-chlorophenyl)-3-methylpyrazole Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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